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Compound of Interest

(117,147,177)-3-0xoicosatrienoyl-
CoA

Cat. No.: B15546507

Compound Name:

This technical guide provides a comprehensive overview of (11Z,14Z,17Z)-3-
oxoicosatrienoyl-CoA, a long-chain, unsaturated 3-oxo-fatty acyl-CoA. While a specific
Chemical Abstracts Service (CAS) number for this compound is not readily available in public
databases, this document consolidates available biochemical information, its metabolic context,
and relevant experimental protocols for researchers, scientists, and drug development
professionals.

Compound Identification and Physicochemical
Properties

(112,14Z,17Z)-3-oxoicosatrienoyl-CoA is formally derived from the condensation of the thiol
group of coenzyme A with the carboxyl group of (11Z,14Z7,17Z)-3-oxoicosatrienoic acid.[1] It is
classified as a long-chain fatty acyl-CoA and an unsaturated fatty acyl-CoA.[1]
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Property

Value

Source

PubChem CID

71581038

PubChem

Molecular Formula

C41H66N7018P3S

PubChem[1]

Molecular Weight

1070.0 g/mol

PubChem[1]

IUPAC Name

S-[2-[3-[[(2R)-4-
[[[(2R,3S,4R,5R)-5-(6-
aminopurin-9-yl)-4-hydroxy-3-
phosphonooxyoxolan-2-
ylmethoxy-
hydroxyphosphorylloxy-
hydroxyphosphoryljoxy-2-
hydroxy-3,3-
dimethylbutanoyl]lamino]propa
noylamino]ethyl]
(11z,147,177)-3-0xo0icosa-
11,14,17-trienethioate

PubChem[1]

Synonyms

(112,142,172)-3-
ketoicosatrienoyl-CoA,
(112,142,172)-3-

oxoeicosatrienoyl-CoA

PubChem[1]

ChEBI ID

CHEBI:74114

PubChem[1]

Metabolic Significance: Role in Fatty Acid -

Oxidation

3-Oxoacyl-CoAs are key intermediates in the metabolic pathway of fatty acid B-oxidation.[2][3]

This catabolic process breaks down fatty acid molecules to generate acetyl-CoA, which can

then enter the citric acid cycle for energy production.[3][4] For polyunsaturated fatty acids like

the parent molecule of (11Z,14Z,17Z)-3-oxoicosatrienoyl-CoA, this process primarily occurs

in peroxisomes, especially for very-long-chain fatty acids.[4][5]

The B-oxidation spiral consists of a sequence of four enzymatic reactions: dehydrogenation,

hydration, a second dehydrogenation, and thiolytic cleavage. (11Z,14Z,17Z)-3-
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oxoicosatrienoyl-CoA is the substrate for the final step, catalyzed by a 3-ketoacyl-CoA
thiolase, which cleaves the molecule into a shortened acyl-CoA and acetyl-CoA.
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General pathway of fatty acid 3-oxidation.

Experimental Protocols

Due to the limited specific data on (11Z,14Z,17Z)-3-oxoicosatrienoyl-CoA, the following
protocols are representative methodologies for the analysis of long-chain acyl-CoAs and
related intermediates.

This method allows for the sensitive and specific quantification of various acyl-CoA species in
biological samples.[6][7][8]

a. Sample Extraction:

e Homogenize cells or tissues in a cold extraction solvent (e.g., 2:1:1
acetonitrile:isopropanol:water).

¢ Add an internal standard, such as an odd-chain-length fatty acyl-CoA, to correct for

extraction efficiency.[7]
o Centrifuge the homogenate to pellet cellular debris.

o Collect the supernatant and dry it under a stream of nitrogen.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15546507?utm_src=pdf-body
https://www.benchchem.com/product/b15546507?utm_src=pdf-body-img
https://www.benchchem.com/product/b15546507?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8401288/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2311451/
https://pubs.acs.org/doi/abs/10.1021/acs.analchem.6b03623
https://pmc.ncbi.nlm.nih.gov/articles/PMC2311451/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Reconstitute the dried extract in a solvent suitable for LC-MS/MS analysis (e.g., 5 mM
ammonium acetate).[9]

b. LC-MS/MS Analysis:

Liquid Chromatography:
o Use a reverse-phase column (e.g., C18 or C30) for separation.[9]

o Employ a gradient elution with mobile phases such as water with 5 mM ammonium
acetate (Mobile Phase A) and methanol (Mobile Phase B).[9]

Mass Spectrometry:
o Operate the mass spectrometer in positive ion mode for better ionization of acyl-CoAs.[7]

o Use tandem mass spectrometry (MS/MS) with multiple reaction monitoring (MRM) for high
specificity and sensitivity.

o Monitor for the characteristic fragmentation pattern of acyl-CoAs.[6]

This coupled enzymatic assay can be used to determine the activity of L-3-hydroxyacyl-CoA
dehydrogenase, the enzyme that produces 3-oxoacyl-CoAs.[10]

a. Reaction Mixture:
o Prepare a reaction buffer (e.g., 50 mM Tris-HCI, pH 7.4).

e Add the following components to the buffer:

o

L-3-hydroxyacyl-CoA substrate of a specific chain length.

[¢]

NAD+

[¢]

Coenzyme A (CoASH)

[e]

3-ketoacyl-CoA thiolase (as the coupling enzyme).

b. Assay Procedure:
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« Initiate the reaction by adding L-3-hydroxyacyl-CoA dehydrogenase to the reaction mixture.
e Monitor the formation of NADH by measuring the increase in absorbance at 340 nm.

e The rate of NADH formation is proportional to the activity of L-3-hydroxyacyl-CoA
dehydrogenase. The use of thiolase makes the reaction irreversible and prevents product
inhibition.[10]

Peroxisomal B-Oxidation of Polyunsaturated Fatty
Acids

The [-oxidation of polyunsaturated fatty acids, such as the precursor to (112Z,14Z2,17Z)-3-
oxoicosatrienoyl-CoA, requires auxiliary enzymes to handle the cis-double bonds.[5][11] The
process in peroxisomes differs slightly from mitochondrial 3-oxidation, particularly in the first
step where acyl-CoA oxidase produces H202 instead of FADH2.[12]
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Peroxisomal [3-Oxidation of a Polyunsaturated Fatty Acid
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Workflow of peroxisomal [3-oxidation for polyunsaturated fatty acids.

In summary, while specific experimental data for (11Z,14Z,17Z)-3-oxoicosatrienoyl-CoA is
sparse, its role as an intermediate in the well-established pathway of fatty acid [3-oxidation
provides a solid framework for its study. The analytical techniques and metabolic pathways
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described herein offer a robust starting point for researchers investigating this and other related

long-chain unsaturated acyl-CoA molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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